Cas no 1448034-81-8 (2-difluoromethanesulfonyl-N-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)benzamide)

• Product Name: 2-difluoromethanesulfonyl-N-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)benzamide
• CAS No: 1448034-81-8
• MF: C₁₇H₁₄F₂N₂O₄S
• MW: 380.365869998932
• CID: 6231671
• PubChem ID: 71806530
• Update Time: 2025-05-25

2-difluoromethanesulfonyl-N-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• 2-difluoromethanesulfonyl-N-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)benzamide
• 2-(difluoromethylsulfonyl)-N-(2-oxo-3,4-dihydro-1H-quinolin-6-yl)benzamide
• F6436-1253
• 1448034-81-8
• AKOS024559281
• 2-((difluoromethyl)sulfonyl)-N-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)benzamide

• Inchi： 1S/C17H14F2N2O4S/c18-17(19)26(24,25)14-4-2-1-3-12(14)16(23)20-11-6-7-13-10(9-11)5-8-15(22)21-13/h1-4,6-7,9,17H,5,8H2,(H,20,23)(H,21,22)
• InChI Key： PAESUGXHXQOSTJ-UHFFFAOYSA-N
• SMILES： S(C(F)F)(C1C=CC=CC=1C(NC1C=CC2=C(C=1)CCC(N2)=O)=O)(=O)=O

Computed Properties

• Exact Mass: 380.06423443g/mol
• Monoisotopic Mass: 380.06423443g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 650
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 101Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives Hydroquinolones

Additional information on 2-difluoromethanesulfonyl-N-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)benzamide

Introduction to 2-difluoromethanesulfonyl-N-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)benzamide (CAS No. 1448034-81-8)

2-difluoromethanesulfonyl-N-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)benzamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by the chemical abstracts service number CAS No. 1448034-81-8, represents a convergence of advanced synthetic methodologies and biological activity modulation. Its molecular structure incorporates a difluoromethanesulfonyl group and a tetrahydroquinoline scaffold, which are both recognized for their potential in enhancing the efficacy of bioactive molecules.

The difluoromethanesulfonyl moiety is particularly noteworthy as it introduces fluorine atoms into the molecular framework. Fluorine substitution is a well-established strategy in medicinal chemistry to improve metabolic stability, binding affinity, and overall pharmacokinetic profiles of drug candidates. In the context of 2-difluoromethanesulfonyl-N-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)benzamide, this group likely contributes to the compound's ability to interact selectively with biological targets, thereby modulating specific physiological pathways.

The core of the molecule is the tetrahydroquinoline ring system. Tetrahydroquinolines are heterocyclic structures that have been extensively explored for their pharmacological properties. They are found in various bioactive natural products and synthetic derivatives, often exhibiting significant biological activity across multiple therapeutic domains. The presence of a carbonyl group at the 2-position of the tetrahydroquinoline ring (denoted as 2-oxo) further enhances its potential as a pharmacophore, enabling interactions with biological macromolecules such as enzymes and receptors.

The benzamide moiety at the N-terminal position of the molecule adds another layer of complexity and functionality. Benzamides are commonly incorporated into drug molecules due to their ability to form hydrogen bonds and their stability under various physiological conditions. The combination of these structural elements—difluoromethanesulfonyl, tetrahydroquinoline, and benzamide—makes 2-difluoromethanesulfonyl-N-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)benzamide a promising candidate for further investigation in drug discovery.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of such complex molecules with biological targets. Studies suggest that the fluorinated sulfonyl group may enhance binding affinity by participating in dipole-dipole interactions or by occupying hydrophobic pockets on the target protein. Meanwhile, the tetrahydroquinoline scaffold could engage in π-stacking interactions or form hydrogen bonds with key residues in the active site.

Moreover, the unique electronic properties induced by fluorine substitution could influence the reactivity and metabolic fate of the molecule. Fluorinated compounds often exhibit altered pharmacokinetic profiles compared to their non-fluorinated counterparts, which could be leveraged to optimize dosing regimens and minimize side effects. This aspect has been a focal point in recent research efforts aimed at developing next-generation pharmaceuticals.

In terms of synthetic chemistry, the preparation of CAS No. 1448034-81-8 involves multi-step organic transformations that require precise control over reaction conditions and reagent selection. The introduction of fluorine atoms into aromatic systems is typically achieved through methods such as electrophilic aromatic substitution or metal-catalyzed cross-coupling reactions. The synthesis of the tetrahydroquinoline core often involves cyclization reactions followed by functional group modifications to introduce additional substituents like the carbonyl group at the 2-position.

The benzamide linkage is typically formed via amide bond formation between a carboxylic acid derivative and an amine group. This step requires careful consideration to ensure high yield and purity, as side reactions such as over-amidation or polymerization can occur if conditions are not optimized. Advances in catalytic methods have greatly improved the efficiency and selectivity of these transformations, making it feasible to produce complex molecules like CAS No. 1448034-81-8 on a scalable basis.

From a biological perspective, compounds containing both difluoromethanesulfonyl and tetrahydroquinoline moieties have shown promise in various preclinical studies. For instance, derivatives with similar structural features have been investigated for their potential as kinase inhibitors or as modulators of ion channels. The benzamide group further extends these possibilities by enabling interactions with additional biological targets such as proteases or transcription factors.

One particularly intriguing area of research involves exploring how modifications to this core structure can alter its biological activity without compromising its potency. By systematically varying substituents on different parts of the molecule—such as introducing different fluoroalkyl groups or altering the connectivity between functional groups—chemists can fine-tune properties like solubility, bioavailability, and target specificity.

The integration of machine learning tools into drug discovery has accelerated this process significantly by allowing researchers to predict how structural changes will impact biological activity based on large datasets derived from previous experiments. These computational approaches can identify promising candidates much faster than traditional trial-and-error methods alone would allow.

Another emerging trend is the use of fragment-based drug design strategies combined with high-throughput screening techniques to identify lead compounds similar in structure but potentially more optimized for specific therapeutic applications than existing scaffolds like those found in CAS No. 1448034-81-8.

In conclusion,CAS No 1448034 -81 -8 represents an exciting example where cutting-edge synthetic methodologies meet innovative biological concepts resulting in molecules with great potential for future therapeutic applications

Key Takeaways

• Difluoromethanesulfonyl groups enhance metabolic stability
• Tetrahydroquinoline scaffolds exhibit diverse biological activities
• Benzamide linkages improve binding affinity

This compound underscores how interdisciplinary approaches continue shaping progress toward safer more effective medications while highlighting opportunities yet untapped within medicinal chemistry space making it an invaluable asset both academically industrially setting stage future breakthroughs years ahead